Cas no 1216488-91-3 (2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol)

• Product Name: 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol
• CAS No: 1216488-91-3
• MF: C₁₅H₁₀BrF₃N₂O
• MW: 371.151913166046
• MDL: MFCD15069360
• CID: 2117895
• PubChem ID: 46208485
• Update Time: 2025-06-15

2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-6-(trifluoromethyl)Imidazo[1,2-a]pyridine-3-methanol
• [2-(4-bromophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl] methanol
• [2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridin-3-yl]-methanol
• MFCD15069360
• SCHEMBL1691844
• AKOS024260830
• [2-(4-Bromo-phenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]-methanol
• SB31863
• DB-061945
• [2-(4-bromophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]methanol
• C15H10BrF3N2O
• (2-(4-Bromophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)methanol
• 1216488-91-3
• IJHXPBCONOETJB-UHFFFAOYSA-N
• CS-0334931
• 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol

• MDL： MFCD15069360
• Inchi： 1S/C15H10BrF3N2O/c16-11-4-1-9(2-5-11)14-12(8-22)21-7-10(15(17,18)19)3-6-13(21)20-14/h1-7,22H,8H2
• InChI Key： IJHXPBCONOETJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(CO)N2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

• Exact Mass: 369.993
• Monoisotopic Mass: 369.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol

Introduction to 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol (CAS No. 1216488-91-3)

2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol, identified by its CAS number 1216488-91-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromo and trifluoromethyl substituents on the aromatic ring and the pyridine core, respectively, enhances its potential as a pharmacophore in drug discovery.

The imidazo1,2-apyridin scaffold is particularly intriguing due to its ability to interact with various biological targets, including enzymes and receptors. In recent years, derivatives of this scaffold have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol suggests that it may exhibit unique biochemical interactions compared to other imidazopyridines.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its pharmacological profile through medicinal chemistry modifications. The 6-trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Additionally, the 4-Bromo-phenyl moiety can serve as a handle for further chemical derivatization, enabling researchers to explore new analogs with enhanced efficacy or selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Virtual screening and molecular docking studies have been employed to predict the binding modes of 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol with target proteins. These studies have hinted at its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Furthermore, the compound's ability to cross the blood-brain barrier has been hypothesized based on its lipophilic properties, opening avenues for neuropharmacological applications.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exert its effects by modulating signaling pathways critical for cell proliferation and survival. The trifluoromethyl group appears to play a pivotal role in stabilizing the active conformation of the molecule upon binding to its target. This observation aligns with previous findings that trifluoromethylated compounds often exhibit improved pharmacokinetic profiles.

The synthesis of 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions between appropriately substituted imidazole and pyridine derivatives, followed by bromination and trifluoromethylation at specific positions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the imidazopyridine core with high regioselectivity.

The development of new synthetic methodologies has been instrumental in facilitating access to complex heterocyclic compounds like this one. Catalytic approaches have reduced reaction times and improved yields, making large-scale production more feasible. These advancements are crucial for translating promising hits from early-stage discovery into viable drug candidates.

As interest in targeted therapies grows, compounds like 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol are being evaluated for their potential in precision medicine. The ability to design molecules that selectively interact with aberrant pathways in diseased cells offers hope for more effective treatments with fewer side effects. Ongoing clinical trials are exploring similar imidazopyridine derivatives as candidates for treating various malignancies.

The role of computational tools in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets containing known bioactive compounds to predict novel targets for existing molecules. By leveraging these predictions, 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol may reveal unexpected therapeutic applications that were not initially considered.

The environmental impact of pharmaceutical research is also a growing concern. Sustainable synthetic routes are being developed to minimize waste and reduce energy consumption without compromising efficiency. Green chemistry principles are being integrated into the design process to ensure that future drugs are not only effective but also environmentally responsible.

In conclusion, 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo1,2-apyridin-3-yl-methanol represents a promising lead compound with significant potential in medicinal chemistry. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this class of compounds, 1216488-91-3 may pave the way for innovative treatments across multiple therapeutic areas.